Desfuroyl Ceftiofur S-Acetamide
Desfuroyl Ceftiofur S-Acetamide
Brand Name:
Vulcanchem
CAS No.:
120882-25-9
VCID:
VC0135241
InChI:
InChI=1S/C16H18N6O6S3/c1-28-21-9(7-4-31-16(18)19-7)12(24)20-10-13(25)22-11(15(26)27)6(3-30-14(10)22)2-29-5-8(17)23/h4,10,14H,2-3,5H2,1H3,(H2,17,23)(H2,18,19)(H,20,24)(H,26,27)/b21-9-/t10-,14-/m1/s1
SMILES:
CON=C(C1=CSC(=N1)N)C(=O)NC2C3N(C2=O)C(=C(CS3)CSCC(=O)N)C(=O)O
Molecular Formula:
C16H18N6O6S3
Molecular Weight:
486.536
Desfuroyl Ceftiofur S-Acetamide
CAS No.: 120882-25-9
Reference Standards
VCID: VC0135241
Molecular Formula: C16H18N6O6S3
Molecular Weight: 486.536
CAS No. | 120882-25-9 |
---|---|
Product Name | Desfuroyl Ceftiofur S-Acetamide |
Molecular Formula | C16H18N6O6S3 |
Molecular Weight | 486.536 |
IUPAC Name | (6R,7R)-3-[(2-amino-2-oxoethyl)sulfanylmethyl]-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid |
Standard InChI | InChI=1S/C16H18N6O6S3/c1-28-21-9(7-4-31-16(18)19-7)12(24)20-10-13(25)22-11(15(26)27)6(3-30-14(10)22)2-29-5-8(17)23/h4,10,14H,2-3,5H2,1H3,(H2,17,23)(H2,18,19)(H,20,24)(H,26,27)/b21-9-/t10-,14-/m1/s1 |
Standard InChIKey | PLZQZSMSRGAYQG-ZSDSSEDPSA-N |
SMILES | CON=C(C1=CSC(=N1)N)C(=O)NC2C3N(C2=O)C(=C(CS3)CSCC(=O)N)C(=O)O |
Synonyms | (6R,7R)-3-[[(2-Amino-2-oxoethyl)thio]methyl]-7-[[(2Z)-2-(2-amino-4-thiazolyl)-2-(methoxyimino)acetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid; |
PubChem Compound | 71315646 |
Last Modified | Nov 11 2021 |
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